2,5-Bis(octyloxy)benzene-1,4-diacetonitrile
Overview
Description
2,5-Bis(octyloxy)benzene-1,4-diacetonitrile is a chemical compound with the linear formula [CH3(CH2)7O]2C6H2(CH2CN)2 . It has a molecular weight of 412.61 . This compound is a monomeric precursor for cyano-PPV light-emitting polymer .
Molecular Structure Analysis
The molecular structure of this compound is characterized by two octyloxy groups and two acetonitrile groups attached to a benzene ring . The exact structure can be represented by the SMILES string: CCCCCCCCOc1cc(CC#N)c(OCCCCCCCC)cc1CC#N .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 96.5-101.2 °C (lit.) . Its exact mass and complexity rating are unknown.Scientific Research Applications
Organic Thin Film Transistor Applications : A derivative of 2,5-bis(octyloxy)benzene, specifically 1,4-bis(octyloxy)-2,5-bis(ethynylpyrene)benzene, was synthesized and demonstrated properties suitable for organic thin film transistors. This compound exhibited semiconducting properties with a focus on thermal behavior, film morphology, and electrical characteristics in thin film transistor configurations (Constantinescu et al., 2015).
Photoluminescent Properties : Various derivatives of 2,5-bis(octyloxy)benzene have been synthesized, showing significant photoluminescent properties. These compounds, including 1,4-bis-(α-cyano-4-methoxystyryl)benzenes, have been explored for their potential in photophysical applications, particularly in terms of their emission characteristics in different states (Lowe & Weder, 2002).
Electrochemical Applications : Research on polymers derived from 2,5-bis(octyloxy)benzene, such as poly[bis(pyrrol-2-yl)arylenes], has shown these materials to have low oxidation potentials and stable conducting forms. These properties make them suitable for electrochemical applications (Sotzing et al., 1996).
Electroluminescence in Copolyfluorenes : The integration of 2,5-bis(octyloxy)benzene into copolyfluorenes has been studied. These materials show high glass transition temperatures and altered photoluminescent properties, suggesting their use in electroluminescent devices (Wang et al., 2008).
Humidity Sensor Applications : Ethynylated polymers derived from 2,5-bis(octyloxy)benzene, such as PEOB, have been investigated for their responsiveness to humidity and certain alcohols. This research highlights their potential use in designing selective sensors (Bearzotti et al., 2001).
Complex Formation with TiO2 : Derivatives of 2,5-bis(octyloxy)benzene were studied for their ability to form complexes with TiO2. These complexes showed changes in redox properties and HOMO-LUMO levels, suggesting potential applications in organic devices, particularly photodiodes (Różycka et al., 2018).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[4-(cyanomethyl)-2,5-dioctoxyphenyl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H40N2O2/c1-3-5-7-9-11-13-19-29-25-21-24(16-18-28)26(22-23(25)15-17-27)30-20-14-12-10-8-6-4-2/h21-22H,3-16,19-20H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDZVSSLTZXUFQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC(=C(C=C1CC#N)OCCCCCCCC)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H40N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30391498 | |
Record name | 2,5-Bis(octyloxy)benzene-1,4-diacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30391498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177281-34-4 | |
Record name | 2,5-Bis(octyloxy)benzene-1,4-diacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30391498 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-Bis(octyloxy)benzene-1,4-diacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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